Cas no 1172826-24-2 (2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid)

2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid structure
1172826-24-2 structure
Product name:2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid
CAS No:1172826-24-2
MF:C14H14N2O2
MW:242.27316
CID:1075797
PubChem ID:44122336

2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-4-(3-methylphenyl)pyrimidine-5-carboxylic acid
    • 1172826-24-2
    • 5-pyrimidinecarboxylic acid, 2-ethyl-4-(3-methylphenyl)-
    • 2-Ethyl-4-(m-tolyl)pyrimidine-5-carboxylic acid
    • ALBB-019459
    • AKOS000265451
    • MDL: MFCD14281668
    • Inchi: InChI=1S/C14H14N2O2/c1-3-12-15-8-11(14(17)18)13(16-12)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3,(H,17,18)
    • InChI Key: KSYZFMLQMVCNJV-UHFFFAOYSA-N
    • SMILES: CCC1=NC(=C(C=N1)C(=O)O)C2=CC=CC(=C2)C

Computed Properties

  • Exact Mass: 242.105527694g/mol
  • Monoisotopic Mass: 242.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.1Ų

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